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Compound of Interest

Compound Name: Dihydroxyfumaric acid dihydrate

CAS No.: 20688-70-4

Cat. No.: B3115088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroxyfumaric acid, a C4-dicarboxylic acid, plays a role in various biochemical pathways

and is of interest to researchers in metabolomics and drug development. Understanding its

structural characteristics is paramount, and mass spectrometry stands as a powerful analytical

technique for this purpose. This guide provides an in-depth analysis of the collision-induced

dissociation (CID) fragmentation pattern of dihydroxyfumaric acid, offering a comparative

perspective with related small organic acids. By elucidating its fragmentation pathways, we aim

to equip researchers with the knowledge to confidently identify and differentiate this molecule in

complex biological matrices.

Part 1: The Fragmentation Signature of
Dihydroxyfumaric Acid in Negative Ion Mode ESI-
MS/MS
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Electrospray ionization (ESI) in negative ion mode is particularly well-suited for the analysis of

acidic molecules like dihydroxyfumaric acid, as they readily form deprotonated species, [M-H]⁻.

The subsequent fragmentation of this precursor ion via collision-induced dissociation (CID)

provides a characteristic fingerprint.

The deprotonated molecule of dihydroxyfumaric acid has a mass-to-charge ratio (m/z) of 147.0.

[1] Experimental data reveals a distinct fragmentation pattern for this precursor ion.[1] The

primary fragmentation pathways observed are the neutral losses of water (H₂O) and carbon

dioxide (CO₂), which are common for dicarboxylic acids.[2][3][4]

A significant fragment ion is observed at m/z 103.1, corresponding to the loss of carbon dioxide

(44 Da) from the precursor ion. This decarboxylation is a hallmark of the fragmentation of many

carboxylic acids.[2][3] Another notable fragment is seen at m/z 59.3. The fragmentation

cascade can be visualized as follows:
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Caption: Fragmentation pathway of deprotonated dihydroxyfumaric acid.
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Table 1: Experimentally Observed Fragment Ions of Dihydroxyfumaric Acid in Negative Ion

Mode ESI-MS/MS

Precursor Ion (m/z) Fragment Ion (m/z) Neutral Loss (Da)
Proposed
Fragment Structure

147.0 103.1 44 [C₃H₃O₄]⁻

147.0 59.3 88 (2 x CO₂) [C₂H₃O₂]⁻

Part 2: Predicting the Fragmentation of
Dihydroxyfumaric Acid in Positive Ion Mode ESI-
MS/MS
While experimental data for the positive ion mode fragmentation of dihydroxyfumaric acid is not

readily available in the reviewed literature, we can predict its behavior based on the general

principles of mass spectrometry for similar molecules. In positive ion mode, dihydroxyfumaric

acid is expected to form a protonated molecule, [M+H]⁺, with an m/z of 149.0.

The fragmentation of this protonated species would likely be driven by the presence of the

hydroxyl and carboxylic acid functional groups. Common fragmentation pathways for such

compounds include the neutral loss of water (H₂O) and formic acid (HCOOH).

The proposed fragmentation cascade is depicted below:
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Caption: Predicted fragmentation of protonated dihydroxyfumaric acid.

Table 2: Predicted Fragment Ions of Dihydroxyfumaric Acid in Positive Ion Mode ESI-MS/MS

Precursor Ion (m/z)
Predicted
Fragment Ion (m/z)

Neutral Loss (Da)
Proposed
Fragmentation
Pathway

149.0 131.0 18 Loss of water (H₂O)

149.0 103.0 46
Loss of formic acid

(HCOOH)

131.0 103.0 28
Loss of carbon

monoxide (CO)
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Part 3: A Comparative Look at Related Dicarboxylic
Acids
To better understand the unique fragmentation characteristics of dihydroxyfumaric acid, it is

insightful to compare it with its structural isomers and other related dicarboxylic acids.

Dihydroxymaleic Acid (cis-isomer)
Dihydroxymaleic acid is the cis-isomer of dihydroxyfumaric acid. While extensive searches of

the available literature did not yield specific experimental mass spectrometry fragmentation

data for dihydroxymaleic acid, it is reasonable to predict that it would exhibit similar primary

fragmentation pathways, namely the loss of water and carbon dioxide. However, the

stereochemical differences between the cis and trans isomers could potentially lead to

variations in the relative abundances of fragment ions due to differences in the stability of the

precursor and fragment ions, as well as the energetics of the fragmentation pathways.

Fumaric and Maleic Acid
Fumaric acid (the trans-isomer) and maleic acid (the cis-isomer) are the non-hydroxylated

analogs of dihydroxyfumaric and dihydroxymaleic acid, respectively. Their fragmentation is

dominated by the loss of one and two molecules of carbon dioxide. The presence of the

hydroxyl groups in dihydroxyfumaric acid introduces additional fragmentation channels, such

as the loss of water, making its mass spectrum more complex and informative.

Tartaric Acid
Tartaric acid is another C4-dihydroxydicarboxylic acid. In negative ion mode ESI-MS/MS, the

deprotonated molecule of tartaric acid ([M-H]⁻ at m/z 149) undergoes a characteristic neutral

loss of 62 Da, which corresponds to the combined loss of CO₂ and H₂O. This is a common

fragmentation for compounds with a carboxylic acid group and a hydroxyl group on an adjacent

carbon.

Table 3: Comparison of Key Fragments of Dihydroxyfumaric Acid and Related Compounds

(Negative Ion Mode)
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Compound
Precursor Ion [M-
H]⁻ (m/z)

Key Fragment Ions
(m/z)

Primary Neutral
Losses

Dihydroxyfumaric Acid 147.0 103.1, 59.3 CO₂, 2xCO₂

Fumaric Acid 115.0 71.0 CO₂

Maleic Acid 115.0 71.0 CO₂

Tartaric Acid 149.0 87.0 CO₂ + H₂O

Part 4: Experimental Protocol for LC-MS/MS
Analysis
This section provides a general workflow for the analysis of dihydroxyfumaric acid and its

comparators using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Sample Preparation

LC Separation

MS/MS Detection

Dissolve standard in mobile phase Dilute to working concentration Filter through 0.22 µm syringe filter

Inject sample Separate on a suitable column
(e.g., C18 or HILIC)

Elute with a gradient of
water and organic solvent

(with formic acid or ammonia)

Electrospray Ionization
(Positive and Negative Modes)

Select precursor ion
([M-H]⁻ or [M+H]⁺) Fragment via CID Detect fragment ions

data_analysis

Data Analysis
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Click to download full resolution via product page

Caption: General workflow for LC-MS/MS analysis of organic acids.

Step-by-Step Methodology:

Sample Preparation:

Prepare stock solutions of dihydroxyfumaric acid and other organic acid standards (e.g.,

fumaric, maleic, tartaric acid) at a concentration of 1 mg/mL in a suitable solvent (e.g.,

50:50 methanol:water).

Prepare working solutions by diluting the stock solutions with the initial mobile phase to a

final concentration range of 1-10 µg/mL.

For biological samples, perform a protein precipitation step (e.g., with cold acetonitrile)

followed by centrifugation. The supernatant can then be diluted for analysis.

Filter all samples through a 0.22 µm syringe filter before injection.

Liquid Chromatography (LC) Conditions:

Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size) or a

HILIC column can be used for the separation of these polar analytes.

Mobile Phase A: Water with 0.1% formic acid (for positive ion mode) or 5 mM ammonium

acetate (for negative ion mode).

Mobile Phase B: Acetonitrile with 0.1% formic acid (for positive ion mode) or acetonitrile

(for negative ion mode).

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analytes, followed by a re-

equilibration step.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.
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Mass Spectrometry (MS) Conditions:

Ionization Source: Electrospray Ionization (ESI).

Polarity: Separate runs for positive and negative ion modes.

Scan Mode: Full scan for initial identification of precursor ions, followed by product ion

scans (MS/MS) for fragmentation analysis. Multiple Reaction Monitoring (MRM) can be

used for targeted quantification.

Capillary Voltage: Typically 3-4 kV.

Source Temperature: 120-150 °C.

Desolvation Gas Flow and Temperature: Optimize based on the instrument manufacturer's

recommendations (e.g., 600-800 L/hr at 350-450 °C).

Collision Gas: Argon.

Collision Energy: Optimize for each compound to achieve optimal fragmentation (typically

in the range of 10-40 eV).

Conclusion
The mass spectrometry fragmentation of dihydroxyfumaric acid is characterized by distinct

pathways that are influenced by the ionization mode. In negative ion mode, the deprotonated

molecule readily undergoes decarboxylation, providing a clear diagnostic marker. While

experimental data in positive ion mode is lacking, predictable losses of water and formic acid

from the protonated molecule offer a basis for its identification. Comparison with related

dicarboxylic acids highlights the influence of the hydroxyl groups on the fragmentation process,

providing a richer fragmentation pattern that can be leveraged for confident structural

elucidation. The experimental protocol outlined in this guide provides a robust starting point for

researchers to develop and validate their own methods for the analysis of dihydroxyfumaric

acid and other small organic acids in various matrices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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